Cas no 58511-09-4 (Pentanoic acid, 2,5-diisothiocyanato-, ethyl ester)

• Product Name: Pentanoic acid, 2,5-diisothiocyanato-, ethyl ester
• CAS No: 58511-09-4
• MF: C₉H₁₂N₂O₂S₂
• MW: 244.333779335022
• CID: 341811
• PubChem ID: 71443507
• Update Time: 2025-04-19

Pentanoic acid, 2,5-diisothiocyanato-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2,5-diisothiocyanato-, ethyl ester
• ethyl 2,5-diisothiocyanatopentanoate
• 58511-09-4
• DTXSID30852332
• Ethyl N~2~,N~5~-bis(sulfanylidenemethylidene)ornithinate

• Inchi： 1S/C9H12N2O2S2/c1-2-13-9(12)8(11-7-15)4-3-5-10-6-14/h8H,2-5H2,1H3
• InChI Key： MCBVRFGJMKTCTD-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)OCC)CCCN=C=S

Computed Properties

• Exact Mass: 244.03416
• Monoisotopic Mass: 244.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 51.02